Cas no 53962-20-2 (b-D-Glucopyranoside,[(1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl)

• Product Name: b-D-Glucopyranoside,[(1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl
• CAS No: 53962-20-2
• Molecular Formula: C₂₁H₃₄O₁₁
• Molecular Weight: 462.48806
• CID: 373219
• PubChem ID: 162135

b-D-Glucopyranoside,[(1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl Properties

Names and Identifiers

• b-D-Glucopyranoside,[(1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl
• [(1S,4aS,6S,7S,7aS)-6-hydroxy-7-(hydroxymethyl)-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl] 3-methylbutanoate
• patrinoside
• 59436L0YS2
• .BETA.-D-GLUCOPYRANOSIDE, (1,4A,5,6,7,7A-HEXAHYDRO-6-HYDROXY-7-(HYDROXYMETHYL)-1-(3-METHYL-1-OXOBUTOXY)CYCLOPENTA(C)PYRAN-4-YL)METHYL, (1S-(1.ALPHA.,4A.ALPHA.,6.ALPHA.,7.ALPHA.,7A.ALPHA.))-
• 4-[(Hexopyranosyloxy)methyl]-6-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl 3-methylbutanoate
• UNII-59436L0YS2
• .BETA.-D-GLUCOPYRANOSIDE, ((1S,4AS,6S,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-6-HYDROXY-7-(HYDROXYMETHYL)-1-(3-METHYL-1-OXOBUTOXY)CYCLOPENTA(C)PYRAN-4-YL)METHYL
• 53962-20-2
• CHEBI:7941
• Q27107631
• DTXSID20968774
• ((1S,4AS,6S,7S,7AS)-1,4A,5,6,7,7A-HEXAHYDRO-6-HYDROXY-7-(HYDROXYMETHYL)-1-(3-METHYL-1-OXOBUTOXY)CYCLOPENTA(C)PYRAN-4-YL)METHYL .BETA.-D-GLUCOPYRANOSIDE
• beta-D-Glucopyranoside, (1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)-1-(3-methyl-1-oxobutoxy)cyclopenta(c)pyran-4-yl)methyl, (1S-(1-alpha,4a-alpha,6-alpha,7-alpha,7a-alpha))-

• InChIKey： BGDMXWQJUGENQP-QPCLWJSESA-N
• Inchi： InChI=1S/C21H34O11/c1-9(2)3-15(25)32-20-16-11(4-13(24)12(16)5-22)10(7-29-20)8-30-21-19(28)18(27)17(26)14(6-23)31-21/h7,9,11-14,16-24,26-28H,3-6,8H2,1-2H3/t11-,12+,13+,14-,16+,17-,18+,19-,20+,21-/m1/s1
• SMILES： CC(C)CC(=O)OC1C2C(CC(C2CO)O)C(=CO1)COC3C(C(C(C(O3)CO)O)O)O

Computed Properties

• Exact Mass: 462.21011190g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 462.21011190g/mol
• Heavy Atom Count: 32
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Refractive Index: 1.5376 (estimate)
• Boiling Point: 486.67°C (rough estimate)
• Density: 1.2573 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides